Cas no 2172632-72-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid
• CAS No: 2172632-72-1
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 5864366
• PubChem ID: 165677542
• Update Time: 2025-07-25

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid
• EN300-1517312
• 2172632-72-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4-methylbenzoic acid

• Inchi： 1S/C27H24N2O5/c1-17-12-13-18(26(31)32)15-24(17)29-25(30)11-6-14-28-27(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-13,15,23H,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/b11-6+
• InChI Key： UFVLZVUDUJTCCH-IZZDOVSWSA-N
• SMILES： O(C(NC/C=C/C(NC1C=C(C(=O)O)C=CC=1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid (CAS No. 2172632-72-1)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4-methylbenzoic acid (CAS No. 2172632-72-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a but-2-enamido linker, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers increasingly focus on its role in targeted drug delivery and biomaterial engineering, aligning with trends in precision medicine and biocompatible polymers.

In recent years, the demand for Fmoc-protected building blocks like CAS 2172632-72-1 has surged due to advancements in cancer therapeutics and antibody-drug conjugates (ADCs). Its orthogonal protection strategy enables seamless integration into multi-step organic synthesis, addressing challenges in peptide stability and side-chain reactivity. A 2023 study highlighted its utility in designing pH-responsive drug carriers, a hot topic in nanomedicine forums and AI-driven molecular design platforms.

The 4-methylbenzoic acid moiety in this compound enhances solubility and crystallinity, critical for high-throughput screening (HTS). Users frequently search for "Fmoc-amino acid applications" or "CAS 2172632-72-1 solubility data," reflecting practical concerns in lab-scale production. Notably, its but-2-enamido bridge offers click chemistry compatibility, a trending technique in bioorthogonal labeling for live-cell imaging.

From an SEO perspective, this compound intersects with keywords like "peptide coupling reagents," "Fmoc deprotection conditions," and "non-natural amino acid synthesis." Its relevance to green chemistry is also notable, as researchers explore solvent-free peptide coupling methods. Regulatory databases classify it as non-hazardous, making it a preferred choice for academic and industrial R&D.

Future directions include optimizing its use in CRISPR-based protein engineering and mRNA vaccine adjuvants, areas dominating biopharmaceutical searches. The compound’s patent landscape reveals growing IP filings in biodegradable hydrogels, further cementing its role in sustainable biomaterials.